(E)-1-(3-((3-chloropyridin-4-yl)oxy)pyrrolidin-1-yl)-3-(3,4-dimethoxyphenyl)prop-2-en-1-one

• IUPAC Name: (E)-1-[3-(3-chloropyridin-4-yl)oxypyrrolidin-1-yl]-3-(3,4-dimethoxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C20H21ClN2O4/c1-25-18-5-3-14(11-19(18)26-2)4-6-20(24)23-10-8-15(13-23)27-17-7-9-22-12-16(17)21/h3-7,9,11-12,15H,8,10,13H2,1-2H3/b6-4+
• InChI Key: CBUCSLDOLUBDOD-GQCTYLIASA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=CC(=O)N2CCC(C2)OC3=C(C=NC=C3)Cl)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=C/C(=O)N2CCC(C2)OC3=C(C=NC=C3)Cl)OC
• Molecular Formula: C20H21ClN2O4
• Molecular Weight: 388.8 g/mol
• CAS No.: 2034893-82-6

Description

(E)-1-(3-((3-chloropyridin-4-yl)oxy)pyrrolidin-1-yl)-3-(3,4-dimethoxyphenyl)prop-2-en-1-one is a useful research compound. Its molecular formula is C20H21ClN2O4 and its molecular weight is 388.85. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Molecular Structures

Research has been conducted on one-pot synthesis techniques and molecular insights into enaminone-based compounds similar to the specified chemical. These studies focus on developing efficient synthetic routes and understanding the chemical and structural features of β-enaminones, which are valuable for designing new materials and drugs (Barakat et al., 2020).

Conducting Polymers and Electropolymerization

Another application area involves the synthesis of conducting polymers from low oxidation potential monomers based on pyrrole via electropolymerization. These materials have potential uses in electronic and optoelectronic devices due to their stable conducting properties (Sotzing et al., 1996).

Anticancer and Antimicrobial Agents

Compounds incorporating elements of the given chemical structure have been studied for their potential as anticancer and antimicrobial agents. These studies explore the synthesis, characterization, and biological activity of novel heterocyclic compounds with promising applications in treating diseases and combating pathogen resistance (Katariya et al., 2021).

Material Science and Polymer Chemistry

Research into the electropolymerization of novel monomers for the creation of electrochromic devices highlights the use of related compounds in developing new materials with specific optical properties. These materials are of interest for applications in smart windows, displays, and energy-efficient lighting (Carbas et al., 2014).

Catalysis and Organic Synthesis

Studies also include the use of related compounds in catalysis and organic synthesis, demonstrating their role in facilitating or enhancing chemical reactions. This research provides valuable insights into the development of new catalysts and synthetic methodologies (Ibdah et al., 2017).